Cas no 921588-34-3 (Isoxazole, 5-(2-cyclopentylethyl)-3-methyl-)

• Product Name: Isoxazole, 5-(2-cyclopentylethyl)-3-methyl-
• CAS No: 921588-34-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 744770
• PubChem ID: 71422281
• Update Time: 2025-04-19

Isoxazole, 5-(2-cyclopentylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(2-cyclopentylethyl)-3-methyl-
• 5-(2-cyclopentylethyl)-3-methyl-1,2-oxazole
• 921588-34-3
• 5-(2-Cyclopentylethyl)-3-methylisoxazole
• DTXSID40841318

• Inchi： 1S/C11H17NO/c1-9-8-11(13-12-9)7-6-10-4-2-3-5-10/h8,10H,2-7H2,1H3
• InChI Key： WREHPGQOBDIUBP-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCC1CCCC1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų